Cas no 70028-59-0 (2',5-dihydroxy-6',7,8-trimethoxyflavone)

• Product Name: 2',5-dihydroxy-6',7,8-trimethoxyflavone
• CAS No: 70028-59-0
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 2054587
• PubChem ID: 13889022
• Update Time: 2025-04-21

2',5-dihydroxy-6',7,8-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

• 2',5-dihydroxy-6',7,8-trimethoxyflavone
• rivularin
• Rivularin+
• 5-Hydroxy-2-(2-hydroxy-6-methoxyphenyl)-7,8-dimethoxy-4H-1-benzopyran-4-one
• Rivularin (flavone)
• Skullcapflavone
• CS-0142160
• AKOS040760678
• LMPK12111311
• 5-hydroxy-2-(2-hydroxy-6-methoxyphenyl)-7,8-dimethoxychromen-4-one
• 70028-59-0
• FS-7591
• HY-N8269
• 5-Hydroxy-2-(2-hydroxy-6-methoxyphenyl)-7,8-dimethoxy-4H-chromen-4-one
• 2-(2-Hydroxy-6-methoxyphenyl)-5-hydroxy-7,8-dimethoxy-4H-1-benzopyran-4-one
• DA-77881
• VCA02859

• Inchi： 1S/C18H16O7/c1-22-12-6-4-5-9(19)16(12)13-7-10(20)15-11(21)8-14(23-2)17(24-3)18(15)25-13/h4-8,19,21H,1-3H3
• InChI Key： IYMNRCWUEDWTPE-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=C(C1=2)OC)OC)O)=O)C1C(=CC=CC=1OC)O

Computed Properties

• Exact Mass: 344.08960285g/mol
• Monoisotopic Mass: 344.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 250-253 ºC
• Solubility: Almost insoluble (0.041 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids